Cas no 1220630-83-0 (3-Amino-4-(trifluoromethyl)benzonitrile)

1220630-83-0 structure
Product name:3-Amino-4-(trifluoromethyl)benzonitrile
CAS No:1220630-83-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD18072580
CID:1005837
PubChem ID:52987954
3-Amino-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-(trifluoromethyl)benzonitrile
- CZYRYIJZODSVTK-UHFFFAOYSA-N
- PC49084
- CM12941
- AS05791
- 3-Amino-4-trifluoromethyl-benzonitrile
- FCH1168585
- AX8161769
- AB0061150
- Z3999
- ST24028381
- Benzonitrile, 3-amino-4-(trifluoromethyl)-
- SCHEMBL1724867
- DS-2227
- DTXSID90681009
- SY114288
- AS-813/43501993
- DB-010053
- EN300-5034744
- MFCD18072580
- CS-W021833
- 1220630-83-0
- A856892
- AKOS016002793
-
- MDL: MFCD18072580
- Inchi: 1S/C8H5F3N2/c9-8(10,11)6-2-1-5(4-12)3-7(6)13/h1-3H,13H2
- InChI Key: CZYRYIJZODSVTK-UHFFFAOYSA-N
- SMILES: FC(C1C([H])=C([H])C(C#N)=C([H])C=1N([H])[H])(F)F
Computed Properties
- Exact Mass: 186.04048265g/mol
- Monoisotopic Mass: 186.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.8
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 286.6±40.0 ºC (760 Torr),
- Flash Point: 127.1±27.3 ºC,
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
3-Amino-4-(trifluoromethyl)benzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Fluorochem | 220481-5g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95% | 5g |
£164.00 | 2022-02-28 | |
abcr | AB437285-5 g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 5g |
€469.50 | 2022-06-10 | ||
eNovation Chemicals LLC | Y0981387-10g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95% | 10g |
$450 | 2024-08-02 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A847474-1g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 98% | 1g |
¥547.20 | 2022-09-03 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL840-200mg |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 98% | 200mg |
230.0CNY | 2021-07-12 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A190177-100mg |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 98% | 100mg |
¥129.00 | 2021-05-21 | |
Chemenu | CM159080-10g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95+% | 10g |
$351 | 2022-06-13 | |
Apollo Scientific | PC49084-250mg |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 250mg |
£10.00 | 2023-09-02 | ||
Enamine | EN300-5034744-0.1g |
3-amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95.0% | 0.1g |
$19.0 | 2025-03-15 | |
Enamine | EN300-5034744-1.0g |
3-amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95.0% | 1.0g |
$19.0 | 2025-03-15 |
3-Amino-4-(trifluoromethyl)benzonitrile Related Literature
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Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
-
Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1220630-83-0)3-Amino-4-(trifluoromethyl)benzonitrile

Purity:99%
Quantity:25g
Price ($):375.0